3-Ethoxy-4-phenyl-4H-furo[3,2-b]indole-2-carboxylic acid

• CAS RN: 89224-83-9
• Molecular Formula: C19H15NO4
• Molecular Weight: 321.3 g/mol
• IUPAC Name: 3-ethoxy-4-phenylfuro[3,2-b]indole-2-carboxylic acid
• InChI: InChI=1S/C19H15NO4/c1-2-23-17-15-16(24-18(17)19(21)22)13-10-6-7-11-14(13)20(15)12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,21,22)
• InChI Key: YUEDRIPQRRVFJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(OC2=C1N(C3=CC=CC=C32)C4=CC=CC=C4)C(=O)O

Description

3-Ethoxy-4-phenyl-4H-furo[3,2-b]indole-2-carboxylic acid is a useful research compound. Its molecular formula is C19H15NO4 and its molecular weight is 321.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 12.0 g (0.036 mole) of 3-ethoxy-4-phenyl-4H-furo[3,2-b]indole-2-carboxylic acid methyl ester in 100 ml of methanol was treated with 60 ml of 1.0 N aqueous sodium hydroxide. After stirring at reflux for 20 hours, the cooled reaction mixture was added to 1.2 kg ice/water, and the mixture was acidified with acetic acid. The crude product was filtered, stirred in 600 ml water, and refiltered. Recrystallization from ethanol yielded 5.1 g of analytically pure acid containing 0.35 mole of water of hydration, mp 146°-147° C. An additional 1.8 g of product was obtained from the recrystallization filtrate, for a total yield of 6.9 g (59% yield).